Cas no 1798543-56-2 (4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide)

• Product Name: 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide
• CAS No: 1798543-56-2
• MF: C₁₈H₂₃NO₅S
• MW: 365.443924188614
• CID: 5375521
• Update Time: 2025-07-23

4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide

• Inchi： 1S/C18H23NO5S/c1-13-11-14(22-2)9-10-18(13)25(20,21)19-12-17(24-4)15-7-5-6-8-16(15)23-3/h5-11,17,19H,12H2,1-4H3
• InChI Key： BMTBDLCZLBXCHR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2=CC=CC=C2OC)(=O)=O)=CC=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide

Comprehensive Analysis of 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide (CAS No. 1798543-56-2)

4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide (CAS No. 1798543-56-2) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by multiple methoxy groups and a methylbenzenesulfonamide backbone, is often explored for its role in drug discovery, particularly in modulating biological pathways. Researchers are increasingly interested in its synthetic versatility and bioactivity, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide features a sulfonamide group linked to a methoxy-substituted phenyl ring, which enhances its solubility and binding affinity. This design is particularly relevant in the context of targeted drug delivery and enzyme inhibition, two hot topics in modern pharmacology. Recent trends in AI-driven drug design have also highlighted the importance of such compounds in virtual screening and molecular docking studies, where their pharmacokinetic profiles are rigorously evaluated.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Industrial and academic labs alike are keen on optimizing its production to meet the growing demand for high-purity intermediates. The presence of multiple methoxy groups introduces challenges in selective functionalization, a topic often discussed in organic chemistry forums. Additionally, its potential as a precursor for more complex molecules has sparked interest in green chemistry applications, aligning with the global push for sustainable synthesis methods.

From a biological activity perspective, 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide has been investigated for its interactions with proteins and receptors. Its structure-activity relationship (SAR) is a key focus area, especially in the development of small-molecule inhibitors. Given the rise of personalized medicine, researchers are also exploring its compatibility with biomarkers and therapeutic targets, which are frequently searched terms in biomedical databases.

In summary, 4-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-methylbenzenesulfonamide (CAS No. 1798543-56-2) represents a compelling case study in the intersection of chemical synthesis and drug development. Its multifaceted applications, from medicinal chemistry to material science, underscore its relevance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to remain a highly searched and widely studied entity in the years to come.